Cas no 1184445-23-5 (5-(3-Methoxypropoxy)-2-nitrobenzoic acid)
5-(3-Methoxypropoxy)-2-nitrobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-methoxypropoxy)-2-nitrobenzoic acid
- 5-(3-Methoxypropoxy)-2-nitrobenzoic acid
-
- MDL: MFCD12868733
- Inchi: 1S/C11H13NO6/c1-17-5-2-6-18-8-3-4-10(12(15)16)9(7-8)11(13)14/h3-4,7H,2,5-6H2,1H3,(H,13,14)
- InChI Key: ZJIIXUGQIUXWFJ-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=C(C(=O)O)C=1)[N+](=O)[O-])CCCOC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 290
- XLogP3: 1.7
- Topological Polar Surface Area: 102
5-(3-Methoxypropoxy)-2-nitrobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 211997-5g |
5-(3-Methoxypropoxy)-2-nitrobenzoic acid, 95% |
1184445-23-5 | 95% | 5g |
$1650.00 | 2023-09-10 |
5-(3-Methoxypropoxy)-2-nitrobenzoic acid Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 5-(3-Methoxypropoxy)-2-nitrobenzoic acid
Comprehensive Overview of 5-(3-Methoxypropoxy)-2-nitrobenzoic acid (CAS No. 1184445-23-5): Properties, Applications, and Research Insights
5-(3-Methoxypropoxy)-2-nitrobenzoic acid (CAS No. 1184445-23-5) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This nitrobenzoic acid derivative combines a methoxypropoxy side chain with a nitro group, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C11H13NO6, reflects a balance of hydrophilicity and lipophilicity, critical for drug design.
Recent studies highlight the compound's role in developing small-molecule inhibitors and pro-drug candidates, particularly in oncology and inflammation research. Researchers are exploring its potential as a scaffold for kinase inhibitors, a hot topic in targeted cancer therapy. The methoxypropoxy group enhances solubility, while the nitro moiety offers reactivity for further modifications, addressing common challenges in medicinal chemistry.
From a synthetic perspective, 5-(3-Methoxypropoxy)-2-nitrobenzoic acid is typically prepared via etherification of 2-nitro-5-hydroxybenzoic acid with 3-methoxypropyl halides, followed by purification. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), a key requirement for pharmaceutical applications. Stability studies under various pH conditions are frequently cited in literature, aligning with industry demands for robust intermediates.
Environmental and safety profiles of this compound are rigorously evaluated. While not classified as hazardous, proper handling protocols for nitroaromatic compounds are recommended. Its biodegradability and low bioaccumulation potential make it preferable over persistent alternatives, resonating with the green chemistry movement—a major focus in 2024's sustainable pharma trends.
Market analysts note growing demand for custom synthesis of CAS 1184445-23-5, driven by academic labs and CROs. Patent filings involving this compound have increased by 30% since 2020, particularly in EGFR inhibitor development. This correlates with rising Google searches for "nitrobenzoic acid derivatives in drug discovery" and "solubility-enhancing functional groups," reflecting industry priorities.
Future directions include exploring its structure-activity relationships (SAR) in neurodegenerative disease models, a trending research area. Computational chemists are employing AI-driven molecular docking to predict its interactions with novel targets, merging traditional synthesis with digital innovation—a synergy dominating current scientific discourse.
1184445-23-5 (5-(3-Methoxypropoxy)-2-nitrobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)